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Compound of Interest |

Compound Name: 6-Chlorothymine
CAS No.: 1627-28-7
Cat. No.: B167606
Get Quote
. J

CAS Number: 1627-28-7 Synonyms: 6-Chloro-5-methyluracil; 6-Chloro-5-methylpyrimidine-
2,4(1H,3H)-dione Chemical Formula: CsHsCIN202[1][2][3][4][5]

Core Directive & Safety Philosophy

6-Chlorothymine is a halogenated pyrimidine derivative frequently used as an intermediate in
the synthesis of antiviral and anticancer therapeutics.[3][5] Unlike standard organic waste, its
disposal requires strict adherence to halogenated waste protocols to prevent the formation of
dioxins and furans during incineration.[3][5]

This guide moves beyond basic compliance, establishing a self-validating disposal workflow
designed to protect laboratory personnel and the environment. The core principle is
Segregation at Source: never mix halogenated intermediates with non-halogenated solvents or
agueous streams, as this exponentially increases disposal costs and environmental risk.[3][5]

Hazard Identification & Pre-Disposal Handling

Before initiating disposal, verify the material state and associated hazards.[3][5] 6-
Chlorothymine is typically a white to off-white crystalline solid.[3][4][5]
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GHS Hazard Classification

Hazard Statement

Hazard Class Category Description
Code
Skin Causes skin irritation.
_ o Cat.[3][5][6][71[8] 2 H315
Corrosion/Irritation 31516171
Serious Eye Causes serious eye
o Cat. 2A H319 o
Damage/Irritation irritation.[3][5][6]1[71[9]
STOT - Single May cause respirato
J Cat. 3 H335 o Y _ P i
Exposure irritation.[3][5][6][9]

Critical Safety Rule: Treat all waste containing >1% 6-Chlorothymine as Halogenated
Hazardous Waste.

Waste Characterization & Segregation

Proper characterization determines the downstream destruction method.[3][5] Use the table
below to classify your specific waste stream.

Property Value | Description Disposal Implication
Molecular Weight 160.56 g/mol N/A
- Low in water; soluble in basic Do not flush down drains.[3][5]
Solubility i . C
solutions & DMSO Aquatic toxicity risk.[3][5]

MUST go to high-temp
Halogen Content Chlorine (CI) present incineration with acid
scrubbing.[3][5]

] ] ] Keep away from
o Stable; incompatible with ) ]
Reactivity o perchlorates/peroxides in
strong oxidizers
waste storage.[3][5]

Visualizing the Segregation Logic

The following decision tree ensures the material ends up in the correct waste stream.
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Figure 1. Waste Segregation Decision Tree. Note that adding 6-Chlorothymine to a non-
halogenated solvent (like Ethanol) converts the entire mixture into "Halogenated Waste" for
disposal purposes.[3][5]

Step-by-Step Disposal Protocols
Protocol A: Disposal of Solid 6-Chlorothymine

Applicability: Expired reagents, reaction precipitates, or spill cleanup residues.[3][5]

» Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar or a dedicated
solid waste drum.[3][5]
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o Labeling: Affix a hazardous waste tag. Clearly write:
o Chemical Name: 6-Chlorothymine
o Constituents: 100% 6-Chlorothymine|[3][5]
o Hazard Checkbox: Toxic / Irritant / Halogenated[5]
e Transfer:
o Wear nitrile gloves, safety goggles, and a lab coat.[3][5]
o If dust generation is likely, work inside a chemical fume hood.[3][5]
o Transfer solid directly into the container.[3][5] Do not fill beyond 90% capacity.

o Sealing: Screw the lid tight. Wipe the exterior with a damp paper towel (dispose of the towel
in the same bin) to remove dust.[3][5]

Protocol B: Disposal of Mother Liquors (Liquid Waste)

Applicability: Solvents (DMSO, DMF, Ethanol) containing dissolved 6-Chlorothymine.[3][5]
e Segregation:Do not mix with aqueous acid/base waste streams.[3][5]

o Container: Use a standard safety carboy (HDPE or chemically resistant plastic).[3][5]

e Bulking Rule:

o Even if the solvent is non-halogenated (e.g., Methanol), the presence of dissolved 6-
Chlorothymine (Cl atom) classifies the entire carboy as Halogenated Solvent Waste.[3][5]

o Why? Incinerators need to know about the chlorine content to adjust scrubbers for HCI
gas generation.[3][5]

o Labeling: "Halogenated Organic Solvents." List "6-Chlorothymine" as a trace contaminant
(<5%).[3][5]
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Protocol C: Empty Container & Packaging

o Triple Rinse: Rinse the empty original bottle three times with a compatible solvent (e.g.,
Ethanol or Acetone).[3][5]

» Rinsate Disposal: Pour the rinsate into the Halogenated Liquid Waste carboy (Protocol B).[3]

[5]
o Defacing: Cross out the original label. Mark as "Empty."

o Disposal: Place the rinsed, dry bottle in the glass recycling or trash, depending on local
institutional policy for triple-rinsed containers.

Emergency Spill Response

In the event of a spill, rapid containment prevents spread and aerosolization.[3][5]

2. Don PPE
(Gloves, Goggles, N95/Respirator)

1. Alert & Isolate
(Notify nearby personnel)

3. Containment 4. Cleanup 5. Decontamination
(Cover with dry absorbent pads) (Scoop into bag, do not sweep/dust) (Wipe surface with soap/water)

Click to download full resolution via product page

Figure 2: Dry Solid Spill Response Workflow.[3][5] Avoid creating dust; use wet-wiping or damp
absorbents if necessary.[3][5]

Spill Kit Requirements:

Nitrile gloves (double-gloving recommended).[3][5]

Scoop/dustpan (dedicated for hazardous waste).[3][5]

Sealable polyethylene bags (Ziploc style).[3][5]

Hazardous waste tags.[3][5][10]

Regulatory Framework (Reference)
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¢ USA (RCRA): 6-Chlorothymine is not explicitly P- or U-listed, but it must be evaluated for
characteristics.[3][5] If mixed with spent halogenated solvents (e.g., Methylene Chloride), it
falls under F-listed wastes (FO01/F002).[3][5]

* EU (EWC): Classify under 16 05 06* (laboratory chemicals, consisting of or containing
hazardous substances, including mixtures of laboratory chemicals).[3][5]

References

e PubChem. (n.d.).[3][5] Thymine, 6-chloro- (CAS 1627-28-7) Compound Summary. National
Library of Medicine.[3][5] Retrieved from [Link][3][5]

» University of lllinois DRS. (n.d.). Halogenated Organic Liquids Disposal Guide. Retrieved
from [Link][3][5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o To cite this document: BenchChem. [Proper Disposal Procedures for 6-Chlorothymine].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b167606/docs#proper-disposal-procedures-for-6-
chlorothymine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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